(S)-6-Methoxy-4H-furo[3,2-c]pyran-2(6H)-one

• IUPAC Name: 6-methoxy-4,6-dihydrofuro[3,2-c]pyran-2-one
• InChI: InChI=1S/C8H8O4/c1-10-8-3-6-5(4-11-8)2-7(9)12-6/h2-3,8H,4H2,1H3
• InChI Key: SKYDBOMJJKYUJM-UHFFFAOYSA-N
• Canonical SMILES: COC1C=C2C(=CC(=O)O2)CO1
• Molecular Formula: C8H8O4
• Molecular Weight: 168.15 g/mol

Description

(S)-6-Methoxy-4H-furo[3,2-c]pyran-2(6H)-one is a heterocyclic compound that features a fused furan and pyran ring system

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (S)-6-Methoxy-4H-furo[3,2-c]pyran-2(6H)-one can be achieved through several methods. One notable method involves the laccase-catalyzed oxidation of (5-alkylfuran-2-yl)carbinols using aerial oxygen as an oxidant. This reaction selectively affords 6-hydroxy-(2H)-pyran-3(6H)-ones with yields up to 90% . Another approach involves the use of molecular iodine as a catalyst under solvent-free conditions at ambient temperature, which offers a practical alternative to traditional reaction protocols .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the scalability of the aforementioned synthetic routes suggests that these methods could be adapted for large-scale production with appropriate optimization of reaction conditions and catalysts.

Chemical Reactions Analysis

Types of Reactions: (S)-6-Methoxy-4H-furo[3,2-c]pyran-2(6H)-one undergoes various chemical reactions, including oxidation, reduction, and substitution. For instance, the oxidation of furans and their homologs under different conditions can lead to the formation of alkoxy- and dialkoxydihydrofurans, 5-alkoxy-2(5H)-furanones, and other products .

Common Reagents and Conditions: Common reagents used in the reactions of this compound include molecular iodine, aerial oxygen, and various catalysts such as laccase and ruthenium carbene complexes . Reaction conditions typically involve mild temperatures and solvent-free environments to enhance the efficiency and selectivity of the reactions.

Major Products: The major products formed from the reactions of this compound include 6-hydroxy-(2H)-pyran-3(6H)-ones and (2H)-pyran-2,5(6H)-diones . These products are valuable intermediates in the synthesis of more complex organic molecules.

Scientific Research Applications

(S)-6-Methoxy-4H-furo[3,2-c]pyran-2(6H)-one has a wide range of scientific research applications. In chemistry, it serves as a building block for the synthesis of biologically potent natural products and unnatural small molecules . In biology and medicine, it is used in the development of new therapeutic agents due to its unique structural properties and potential biological activities . Additionally, this compound finds applications in the materials science industry, where it is used in the design and synthesis of novel materials with specific properties.

Mechanism of Action

The mechanism of action of (S)-6-Methoxy-4H-furo[3,2-c]pyran-2(6H)-one involves its interaction with specific molecular targets and pathways. While detailed studies on its mechanism are limited, it is known that the compound can undergo oxidation and other reactions that lead to the formation of biologically active intermediates . These intermediates can interact with various enzymes and receptors, modulating their activity and leading to potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to (S)-6-Methoxy-4H-furo[3,2-c]pyran-2(6H)-one include other furo-pyranones and related heterocyclic compounds such as 4H-pyrans and 2H-pyrans . These compounds share structural similarities and often exhibit comparable chemical reactivity and biological activities.

Uniqueness: What sets this compound apart from its analogs is its specific substitution pattern and stereochemistry